Cas no 2137999-84-7 (1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine
• CAS No: 2137999-84-7
• MF: C₁₀H₁₇F₂N₃
• MW: 217.258888959885
• CID: 6290155
• PubChem ID: 165955872
• Update Time: 2025-10-15

1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine
• EN300-1112692
• 2137999-84-7

• Inchi： 1S/C10H17F2N3/c1-7-8(13)5-14-15(7)6-9(2,3)10(4,11)12/h5H,6,13H2,1-4H3
• InChI Key： LDBMWDUAQYSFIG-UHFFFAOYSA-N
• SMILES： FC(C)(C(C)(C)CN1C(C)=C(C=N1)N)F

Computed Properties

• Exact Mass: 217.13905388g/mol
• Monoisotopic Mass: 217.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine

1-(3,3-Difluoro-2,2-Dimethylbutyl)-5-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

1-(3,3-Difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine (CAS No. 2137999-84-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole scaffold and difluoro and dimethylbutyl substituents, exhibits promising pharmacological properties that make it a valuable candidate for various therapeutic applications.

The pyrazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is commonly found in a wide range of pharmaceuticals, including anti-inflammatory agents, analgesics, and antifungal drugs. The presence of the pyrazole ring in 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine suggests potential applications in these areas. Additionally, the difluoro and dimethylbutyl substituents contribute to the compound's unique chemical and biological properties.

Recent studies have highlighted the importance of fluorine atoms in enhancing the pharmacological properties of organic compounds. Fluorine substitution can improve the metabolic stability, lipophilicity, and binding affinity of drugs. In the case of 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine, the difluoro substituents on the butyl chain are likely to enhance its bioavailability and reduce its susceptibility to metabolic degradation. This makes it an attractive candidate for drug development.

The dimethylbutyl group in 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine further contributes to its unique properties. The presence of this bulky alkyl group can influence the compound's solubility and distribution within biological systems. It may also affect the compound's ability to interact with specific protein targets, thereby modulating its pharmacological effects.

In terms of its synthetic route, 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine can be prepared through a series of well-established chemical reactions. The synthesis typically involves the coupling of a suitable pyrazole derivative with a difluorodimethylbutyl reagent. This process requires careful control of reaction conditions to ensure high yields and purity of the final product.

The biological evaluation of 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine has shown promising results in various assays. Preclinical studies have demonstrated its potential as an anti-inflammatory agent and an analgesic. In particular, it has shown significant activity in reducing inflammation and pain in animal models. These findings suggest that it could be developed into a new class of drugs for treating conditions such as arthritis and chronic pain.

Beyond its anti-inflammatory and analgesic properties, 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine has also been investigated for its potential as an antifungal agent. Preliminary studies have indicated that it exhibits potent antifungal activity against several clinically relevant fungal pathogens. This makes it a promising candidate for developing new antifungal therapies.

The safety profile of 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine is another critical aspect of its evaluation. Toxicological studies have shown that it has a favorable safety profile with low toxicity at therapeutic doses. This is an important consideration for its potential use in clinical settings.

In conclusion, 1-(3,3-difluoro-2,2-dimethylbutyl)-5-methyl-1H-pyrazol-4-amine (CAS No. 2137999-84-7) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.